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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566 Get Quote

Introduction
Rhodinyl acetate (CAS No. 141-11-7) is a widely utilized fragrance and flavoring agent prized

for its characteristic fresh, rosy, and slightly fruity aroma.[1][2] As a key component in perfumes,

cosmetics, and food products, accurate quantification of rhodinyl acetate is crucial for quality

control, formulation development, and regulatory compliance. This application note provides a

detailed protocol for the preparation of analytical standards of rhodinyl acetate, primarily for

use in gas chromatography (GC) analysis with flame ionization detection (FID) or mass

spectrometry (MS). The methodologies outlined herein are intended for researchers, scientists,

and professionals in the drug development, fragrance, and food industries.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of rhodinyl acetate is essential

for the accurate preparation of analytical standards.
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Property Value Reference

CAS Number 141-11-7 [1][3][4]

Molecular Formula C12H22O2 [1][3][4]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Odor
Floral, rose, powdery, spicy,

geranium, citrus, leafy
[2][5]

Boiling Point 237 - 256.4 °C [2][4]

Density
Approximately 0.896 g/mL at

25 °C
[2]

Solubility
Soluble in alcohol and fixed

oils; limited solubility in water.
[1][5]

Stability
Stable under normal storage

conditions.
[6]

Experimental Workflow
The following diagram illustrates the general workflow for the preparation of rhodinyl acetate
analytical standards.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/cas/141-11-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://www.lookchem.com/ProductWholeProperty_LCPL557292.htm
https://cymitquimica.com/cas/141-11-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://www.lookchem.com/ProductWholeProperty_LCPL557292.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://cymitquimica.com/cas/141-11-7/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3190724_EN.htm
https://www.thegoodscentscompany.com/data/rw1001421.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3190724_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL557292.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3190724_EN.htm
https://cymitquimica.com/cas/141-11-7/
https://www.thegoodscentscompany.com/data/rw1001421.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=R01320%20%20SDS%20%20092622.pdf
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Stock Standard Solution

Preparation of Working Standard Solutions

Analysis

Weighing of Rhodinyl Acetate

Volumetric Dissolution in Solvent

Serial Dilution of Stock Solution

Use for Dilution

Transfer to Autosampler Vials

GC-FID/MS Analysis

Inject for Analysis

Click to download full resolution via product page

Caption: Workflow for Analytical Standard Preparation.

Experimental Protocols
Materials and Reagents

Rhodinyl acetate (certified reference material, purity ≥98.0%)[1]
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Ethanol (analytical grade, ≥99.5%) or other suitable volatile solvent like hexane or ethyl

acetate[7]

Class A volumetric flasks (10 mL, 25 mL, 50 mL)

Calibrated analytical balance (readability ±0.0001 g)

Micropipettes (adjustable volume)

2 mL autosampler vials with caps and septa

Preparation of Stock Standard Solution (e.g., 1000
µg/mL)

Weighing: Accurately weigh approximately 25 mg of rhodinyl acetate into a clean, dry

weighing boat.

Dissolution: Quantitatively transfer the weighed rhodinyl acetate into a 25 mL Class A

volumetric flask.

Solubilization: Add a small amount of ethanol to the flask and swirl gently to dissolve the

rhodinyl acetate completely.

Dilution to Volume: Once dissolved, dilute to the mark with ethanol.

Homogenization: Cap the flask and invert it several times to ensure a homogeneous

solution.

Calculation of Exact Concentration: Calculate the precise concentration of the stock solution

based on the actual weight of rhodinyl acetate and the volume of the flask.

Storage: Store the stock solution in a tightly sealed container in a cool, dark place.[8]

Preparation of Working Standard Solutions
Prepare a series of working standard solutions by serially diluting the stock solution. The

concentration range of the working standards should encompass the expected concentration of

rhodinyl acetate in the samples to be analyzed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/quantification_of_dihydrocarvyl_acetate_in_plant_extracts_using_GC_FID.pdf
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.echemi.com/sds/rhodinylacetate-pid_Seven5515.html
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example Dilution Series for a Calibration Curve:

Working Standard
Concentration
(µg/mL)

Volume of Stock
(µL)

Final Volume (mL)

1 10 100 10

2 25 250 10

3 50 500 10

4 100 1000 10

5 200 2000 10

Pipetting: Using a calibrated micropipette, transfer the calculated volume of the stock

solution into a 10 mL Class A volumetric flask.

Dilution: Dilute to the mark with ethanol.

Homogenization: Cap and invert the flask multiple times to ensure thorough mixing.

Transfer: Transfer the prepared working standards into 2 mL autosampler vials for analysis.

Safety Precautions
Handle rhodinyl acetate and all solvents in a well-ventilated area or under a chemical fume

hood.[6]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[8]

Rhodinyl acetate is a flammable liquid; keep away from heat, sparks, and open flames.[6]

[8]

Consult the Safety Data Sheet (SDS) for rhodinyl acetate for complete safety and handling

information.[8]

Conclusion
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This application note provides a comprehensive and detailed protocol for the preparation of

rhodinyl acetate analytical standards. Adherence to these procedures will enable researchers

and scientists to generate accurate and reproducible calibration curves for the quantification of

rhodinyl acetate in various matrices. The use of high-purity reference materials and calibrated

volumetric glassware is paramount to ensuring the quality of the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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